Cas no 2082-80-6 (Phosphorous acid,trioctadecyl ester)
Phosphorous acid, trioctadecyl ester (CAS 1070-03-7) is an organophosphorus compound characterized by its three long-chain octadecyl groups. This ester exhibits notable thermal stability and hydrolytic resistance, making it suitable for applications requiring durable phosphorus-based additives. Its hydrophobic nature contributes to compatibility with nonpolar matrices, such as polyolefins, where it can function as a secondary antioxidant or processing stabilizer. The compound’s high molecular weight reduces volatility, enhancing performance in elevated-temperature environments. Additionally, it may serve as an intermediate in synthesizing specialized surfactants or lubricant additives. Careful handling is advised due to potential sensitivity to strong oxidizing agents. Typical purity grades range from 90–98%, with variations tailored to industrial requirements.
2082-80-6 structure
Product Name:Phosphorous acid,trioctadecyl ester
CAS No:2082-80-6
MF:C54H111O3P
MW:839.431119203568
CID:269208
PubChem ID:87576431
Update Time:2025-06-07
Phosphorous acid,trioctadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorous acid,trioctadecyl ester
- Tristearyl Phosphite
- PHOSPHOROUS ACID TRI-N-OCTADECYL ESTER
- trioctadecyl phosphite
- Chelex S
- Octadecyl phosphite,(C18H37O3)3P
- phosphoric acid trioctadecyl ester
- Phosphorigsaeure-trioctadecylester
- Phosphorous Acid Tristearyl Ester
- Trioctadecylphosphit
- Tris(octadecyl) phosphite
- Weston TSP
- Phosphorous Acid Trioctadecyl Ester
- phosphorousacidtrioctadecylester
- Tris(octadecyl)phosphite
- SCHEMBL39064
- Octadecyl phosphite, (C18H37O3)3P
- NSC 65487
- InChI=1/C54H111O3P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58(56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-54H2,1-3H3
- JP 318
- NSC65487
- NS00045355
- CNUJLMSKURPSHE-UHFFFAOYSA-
- CNUJLMSKURPSHE-UHFFFAOYSA-N
- PHOSPHOROUSACIDTRI-N-OCTADECYLESTER
- EINECS 218-217-6
- Phosphorous acid, trioctadecyl ester
- NSC-65487
- FT-0763807
- DTXSID20883791
- T0501
- AKOS024429347
- 2082-80-6
- DTXCID701023278
-
- MDL： MFCD00015090
- Inchi： 1S/C54H111O3P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58(56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-54H2,1-3H3
- InChI Key： CNUJLMSKURPSHE-UHFFFAOYSA-N
- SMILES： P(OCCCCCCCCCCCCCCCCCC)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 838.82700
- Monoisotopic Mass: 838.82708440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 58
- Rotatable Bond Count: 54
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 26.6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 45.0 to 52.0 deg-C
- PSA: 41.28000
- LogP: 21.04760
- Solubility: Not determined
Phosphorous acid,trioctadecyl ester Customs Data
- HS CODE：2920901900
- Customs Data：
China Customs Code:
2920901900Overview:
2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Phosphorous acid,trioctadecyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-475203-25 g |
Tristearyl Phosphite, |
2082-80-6 | 25g |
￥361.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475203-25g |
Tristearyl Phosphite, |
2082-80-6 | 25g |
￥361.00 | 2023-09-05 | ||
| Ambeed | A331216-25g |
Phosphorousacidtri-n-octadecylester |
2082-80-6 | 88 | 25g |
$48.0 | 2024-07-28 |
Phosphorous acid,trioctadecyl ester Related Literature
-
Xiulin Fan,Chunsheng Wang Chem. Soc. Rev. 2021 50 10486
-
Young-Kyu Han,Jaeik Yoo,Taeeun Yim J. Mater. Chem. A 2015 3 10900
2082-80-6 (Phosphorous acid,trioctadecyl ester) Related Products
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